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Compound of Interest

Compound Name: potassium;methanesulfonate

Cat. No.: B7802857 Get Quote

Potassium Methanesulfonate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Potassium methanesulfonate is an organometallic compound with significant applications

across various scientific and industrial fields. This technical guide provides an in-depth look at

its chemical and physical properties, synthesis, and key applications, with a focus on its

relevance to research and drug development.

Core Properties
Potassium methanesulfonate, also known as potassium mesylate, is the potassium salt of

methanesulfonic acid. It is a white, crystalline solid that is highly soluble in water.[1][2][3]
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Property Value Reference

Molecular Formula CH3KO3S [2][4][5][6]

Linear Formula CH3SO3K [4]

Molecular Weight 134.20 g/mol [1][5]

Exact Mass 133.944 g/mol [4]

CAS Number 2386-56-3 [1][5]

EC Number 219-202-7 [4]

Appearance

White to pale cream powder,

crystalline powder, crystals, or

lumpy powder

[4][7]

Melting Point >360 °C [8]

Solubility Soluble in water [1][2]

Stability
Hygroscopic; stable under

normal conditions
[2]

Synthesis and Structure
The synthesis of potassium methanesulfonate is typically achieved through the neutralization of

methanesulfonic acid with an equimolar amount of potassium hydroxide in an aqueous

solution. The process requires cooling to manage the exothermic reaction, followed by

evaporation to isolate the crystalline product.[1]

Structurally, potassium methanesulfonate crystallizes in the tetragonal space group I4/m. A

notable feature is the variable coordination of the potassium ion (6-, 7-, and 9-fold), which

distinguishes it from the more rigid 4-fold coordination of lithium in lithium methanesulfonate.[1]

This structural flexibility influences its solubility and reactivity.

Experimental Protocols
Synthesis of Potassium Methanesulfonate
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Objective: To synthesize potassium methanesulfonate via neutralization.

Materials:

Methanesulfonic acid (CH₃SO₃H)

Potassium hydroxide (KOH)

Deionized water

Ice bath

Evaporator

Procedure:

Prepare an aqueous solution of methanesulfonic acid.

Slowly add an equimolar amount of potassium hydroxide to the solution while stirring.

Maintain the reaction mixture in an ice bath to control the temperature due to the exothermic

nature of the reaction.[1]

After complete neutralization, evaporate the water from the solution at a temperature of 120–

150°C to obtain the crystalline potassium methanesulfonate.[1]

Verify the purity of the product using techniques such as Inductively Coupled Plasma Optical

Emission Spectroscopy (ICP-OES) to confirm the stoichiometric K:S ratio and CHNS

analysis for elemental composition.[1]

Applications in Research and Industry
Potassium methanesulfonate's utility stems from its properties as a stable salt and the nature of

the methanesulfonate anion, which is a good leaving group.

Biochemical Buffers and Electrophysiology: Its high solubility and stability make it a suitable

component for biochemical buffers and in electrophysiology studies.[1]
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Catalysis: It serves as a catalyst for alkyl group polymerization and other chemical reactions.

[8][9]

Electroplating: The compound finds applications in the electroplating industry.[8][9]

Antimicrobial Agent: Potassium methanesulfonate exhibits antimicrobial properties, attributed

to its ability to disrupt microbial cell membranes and inhibit enzyme activity.[1][8][9]

Chemical Synthesis: The methanesulfonate group's ability to act as a good leaving group

makes it valuable in substitution reactions.[1] It is also used in the preparation of fatty acyl

glycinate surfactants.[8][9]

Rare-Earth Element Leaching: Methanesulfonates show a low tendency to form double salts

with rare-earth or transition metals, which is advantageous in leaching processes.[1]

Chemical Reactions and Mechanisms
Potassium methanesulfonate can act as a nucleophile in substitution reactions where the

methanesulfonate group is displaced.[1] It is stable under both oxidative and reductive

conditions due to the strong sulfur-oxygen bonds.[1]

Safety and Handling
Potassium methanesulfonate is classified as a warning-level hazard, causing skin, eye, and

respiratory system irritation.[4] Appropriate personal protective equipment, including gloves,

eye protection, and a dust mask, should be used when handling the solid material. It is

hygroscopic and should be stored in a dry, well-ventilated place under an inert atmosphere.[2]

Logical Relationship of Properties and Applications
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Caption: Relationship between properties and applications of potassium methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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